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Compound of Interest

Compound Name: D-Threitol

Cat. No.: B1195328

A Technical Guide to the Physical Properties of
D-Threitol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of D-
Threitol, a four-carbon sugar alcohol with significant applications in chemical synthesis and
biological systems. This document outlines its melting point and solubility characteristics,
provides detailed experimental protocols for their determination, and presents a key
biosynthetic pathway.

Core Physical Properties

D-Threitol, with the systematic name (2R,3R)-butane-1,2,3,4-tetrol, is a white, solid compound.
[1] Its physical characteristics are crucial for its application in various scientific and industrial
fields.

Melting Point

The melting point of D-Threitol is consistently reported to be in the range of 88-90 °C.[1][2][3]
This sharp melting range is indicative of a pure substance.

Solubility
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D-Threitol's solubility is dictated by its four hydroxyl groups, which allow for extensive
hydrogen bonding. It is highly soluble in water and has limited solubility in less polar organic
solvents.[1]

Table 1: Quantitative Solubility of D-Threitol

Solvent Solubility Notes

Predicted value.[4] Another

source indicates a solubility of

Water ~1160 g/L ]
50 mg/mL for DL-Threitol, the
racemic mixture.
_ . Requires sonication to
Dimethyl Sulfoxide (DMSO) 250 mg/mL )
achieve.[5]
] Quantitative data not readily
Methanol Slightly Soluble )
available.[2]
] Quantitative data not readily
Ethanol Slightly Soluble )
available.
Ethyl Ether Insoluble
Benzene Insoluble

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
point and solubility of polyols like D-Threitol.

Melting Point Determination

The melting point of D-Threitol can be accurately determined using a capillary melting point
apparatus.

Methodology:

o Sample Preparation: A small amount of finely powdered D-Threitol is packed into a capillary
tube, sealed at one end, to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer or temperature probe.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range represents the melting point.

o Purity Check: A narrow melting range (0.5-1 °C) is indicative of high purity. Impurities tend to
depress and broaden the melting range.

Solubility Determination

The equilibrium solubility of D-Threitol in a given solvent can be determined using the
isothermal shake-flask method.

Methodology:

o Sample Preparation: An excess amount of D-Threitol is added to a known volume of the
solvent in a sealed container (e.g., a screw-cap vial).

o Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature
for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached.

o Phase Separation: The saturated solution is allowed to stand undisturbed at the same
constant temperature until the undissolved solid has settled.

o Sampling and Analysis: A known volume of the clear supernatant is carefully withdrawn using
a filtered syringe to avoid aspirating any solid particles.

o Quantification: The concentration of D-Threitol in the sampled solution is determined using a
suitable analytical technique, such as gravimetric analysis (after solvent evaporation), high-
performance liquid chromatography (HPLC), or gas chromatography (GC) after
derivatization.
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e Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent
(e.g., g/100 mL or g/100 Q).

Biosynthetic Pathway of D-Threitol

D-Threitol can be synthesized from D-xylose through a metabolic engineering approach in
yeast. The following diagram illustrates a key fermentation pathway.

Xylose Isomerase Xylitol Dehydrogenase
D-Xylose (or XR/XDH pathway) »| D-Xylulose (XDH)
=

Putative Reductase

D-Threitol =
Secretion D-Threitol (Product)

Xylitol

Click to download full resolution via product page

Caption: Biosynthesis of D-Threitol from D-Xylose in Engineered Yeast.

Logical Workflow for Physical Property
Determination

The following diagram outlines the logical workflow for characterizing the physical properties of
a compound like D-Threitol.
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Caption: Workflow for Determining Physical Properties of D-Threitol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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